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Compound of Interest

Compound Name: GSK-J2

Cat. No.: B1139221

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with GSK-J2. The following procedural
steps and data are compiled to ensure the safe handling and disposal of this chemical
compound.

Chemical and Physical Properties

GSK-J2 is the inactive regio-isomer of the potent H3K27me3/me2-demethylase inhibitor GSK-
J1 and is often used as a negative control in research.[1][2][3][4] While specific quantitative
hazard data for GSK-J2 is limited, its structural similarity to other chemical compounds
necessitates careful handling in a laboratory setting.

Property Value Source
Molecular Weight 389.45 g/mol Tocris Bioscience
- DMSO (100 mM), 1eq. HCI (50 o
Solubility Tocris Bioscience

mM)

Stock solutions: -80°C (2
Storage MedchemExpress[1]
years), -20°C (1 year)

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent exposure, the following personal protective equipment
must be worn when handling GSK-J2.[5]

Equipment Specification

Hand Protection Chemical-impermeable gloves (e.g., Nitrile)
Eye/Face Protection Safety goggles or a face shield

Skin and Body Protection Laboratory coat

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection may be generated, a NIOSH-approved

respirator is recommended.

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures is critical to minimize risk during the
handling of GSK-J2.

Preparation and Handling

e Ventilation: Always handle GSK-J2 in a well-ventilated area, preferably within a chemical
fume hood to avoid the inhalation of any dust or aerosols.[5][6]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[5]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound.[7]

« Ignition Sources: Keep the compound away from all sources of ignition. Use non-sparking
tools to prevent fire.[5]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately:
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Incident Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water for at least 15-20 minutes.[8]

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes.

[71[8] Remove contact lenses if present and
Eye Contact ) o

easy to do so. Continue rinsing and seek

immediate medical attention.[7][8]

Move the individual to fresh air.[8] If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms appear.[8]

Rinse mouth with water.[8] Do not induce

Ingestion
vomiting. Seek immediate medical attention.[8]
Evacuate personnel from the area.[5] Ensure
adequate ventilation.[5] Wear full PPE.[6] For
solid spills, carefully sweep or scoop the

Spill Cleanup material to avoid dust generation.[6] For liquid

spills, absorb with an inert, non-combustible
material.[6] Collect all contaminated materials in

a labeled, sealed container for disposal.[6]

Disposal Plan

Proper disposal of GSK-J2 and its contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Waste Segregation: Collect all waste containing GSK-J2, including unused product and
contaminated lab supplies (e.g., pipette tips, gloves, vials), in a dedicated and clearly labeled
hazardous waste container.[6]

o Containerization: Use a compatible, sealed container for waste.

» Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[5] Do not allow the chemical
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to enter drains or sewer systems.[5]

o Contaminated Packaging: Triple rinse containers and offer for recycling or reconditioning, or

puncture to render unusable before disposal.[5]

Experimental Workflow for Handling GSK-J2

The following diagram illustrates the standard workflow for handling GSK-J2 in a research
setting, from receiving the compound to its final disposal.
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Caption: Standard laboratory workflow for handling chemical compounds like GSK-J2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK-J2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139221#personal-protective-equipment-for-
handling-gsk-j2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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